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Chemical Data and Handling Summary

The table below summarizes the core physical and chemical properties of 8-Bromooctanoic acid (CAS

17696-11-6) relevant for experimental planning.

Property Specification / Value Reference / Source

CAS Number 17696-11-6 [1] [2] [3]

Molecular Formula C₈H₁₅BrO₂ [2] [3] [4]

Molecular Weight 223.11 g/mol [2] [5] [4]

Melting Point 35-37 °C (lit.) [1] [2] [3]

Boiling Point 147-150 °C at 2 mmHg (lit.) [1] [2] [4]

Appearance Off-white to white crystalline powder [2] [4] [6]

Water Solubility Slightly soluble [2] [4]

Storage Sealed in dry, at room temperature [2]
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Property Specification / Value Reference / Source

Hazard Classification Causes skin and serious eye damage (Corrosive) [1] [3]

Experimental Protocol: Temperature-Controlled
Hydrolysis

One search result provides a direct example of a synthesis procedure where the reaction mixture is

maintained at 0°C [2]. This procedure involves the hydrolysis of ethyl 8-bromooctanoate to produce 8-

Bromooctanoic acid.

Synthesis of 8-Bromooctanoic Acid from Ethyl 8-Bromooctanoate

The following workflow outlines the detailed experimental steps, with temperature control being a critical

aspect of the process.
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Start Reaction Setup

Add NaOH dropwise to
ethyl 8-bromooctanoate in ethanol

Stir reaction mixture at 0°C for 5 hours

Acidify mixture with
1M HCl solution

Extract with ethyl acetate
(3 x 10 mL)

Wash combined organic layers
with NaHCO₃ and NaCl solutions

Dry organic layer over Na₂SO₄

Filter and concentrate

Obtain 8-Bromooctanoic Acid
(97% yield)

Click to download full resolution via product page

Key Steps Explained:
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Reaction Setup: A 1M sodium hydroxide (NaOH) solution is added slowly and dropwise to a solution

of the starting material, ethyl 8-bromooctanoate, in ethanol [2].
Critical Temperature Control: The reaction mixture is stirred at 0°C for 5 hours to complete the

hydrolysis reaction [2].
Work-up: After the reaction is complete, the mixture is acidified with 1M hydrochloric acid (HCl) and

the product is extracted multiple times with ethyl acetate. The combined organic layers are then
washed with saturated sodium bicarbonate and sodium chloride solutions to purify the product [2].

Isolation: The final organic layer is dried over anhydrous sodium sulfate. After filtration to remove the
drying agent, the solvent is removed under reduced pressure to yield 8-Bromooctanoic acid as a

colorless oil in a reported 97% yield [2].

Safety and Troubleshooting Guide

Personal Protective Equipment (PPE): Always wear suitable eyesields, faceshields, gloves, and protective

clothing when handling this compound [1] [2] [3].

Common Issues and Solutions:

Issue Possible Cause Suggested Solution

Low Product Yield Incomplete reaction or

inefficient extraction.

Ensure precise temperature control at 0°C for the

full 5 hours [2]. Perform multiple extractions with
ethyl acetate [2].

Product
Decomposition

Exposure to strong
oxidizing agents or strong

bases [2] [3].

Ensure compatibility with other reagents in your
system. Store away from such substances.

Handling
Difficulties

Compound is corrosive and

can cause burns [1] [3].

Always use the recommended PPE in a properly

functioning fume hood.

Key Applications in Research

8-Bromooctanoic acid is primarily used as a versatile cross-linking reagent and building block in organic

synthesis [1]. Specific applications include:
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Precursor to other compounds: It can be used to prepare 8-mercaptooctanoic acid, which is

involved in the biosynthesis of lipoic acid [1] [2].
Bioconjugation: It is used to attach triple helix-forming oligonucleotides (TFOs) to inhibitors [1].

General organic synthesis: It serves as a raw material for synthesizing pesticide intermediates,
organic catalysts, and surfactants [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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